(2,4-dimethylphenyl){methyl[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetic acid

• IUPAC Name: 2-(2,4-dimethylphenyl)-2-[methyl-[(1-methylpyrazol-4-yl)methyl]amino]acetic acid
• InChI: InChI=1S/C16H21N3O2/c1-11-5-6-14(12(2)7-11)15(16(20)21)18(3)9-13-8-17-19(4)10-13/h5-8,10,15H,9H2,1-4H3,(H,20,21)
• InChI Key: XMJPNHQLXIWAKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C(=O)O)N(C)CC2=CN(N=C2)C)C
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, including the formation of Schiff base ligands and the use of hydrazine derivatives. For example, Schiff base ligands with similar structural motifs have been prepared and characterized using a range of techniques, including elemental analysis and spectroscopy (Hayvalı, Unver, & Svoboda, 2010). These methodologies could potentially be applied or adapted for the synthesis of the target compound.

Molecular Structure Analysis

X-ray crystallography is a common technique for determining the molecular structure of complex organic compounds. For instance, related compounds featuring pyrazole rings have been characterized using X-ray crystallography, revealing details about their crystalline structure and tautomeric equilibria (Hayvalı, Unver, & Svoboda, 2010).

Chemical Reactions and Properties

The reactivity and formation of complexes with metals such as manganese and rhenium have been explored for compounds containing pyrazole and related ligands (Peters et al., 2009). These studies provide insights into the chemical behavior and potential applications of the compound of interest.

Safety and Hazards

Pyrazole has several hazard statements including H302, H311, H315, H318, H319, H335, H372, H412. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Pyrazole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. They are considered potential pharmacophores for the preparation of safe and effective antileishmanial and antimalarial agents.